Cas no 307504-73-0 ((2E)-3-[5-(3,4-dichlorophenyl)furan-2-yl]-1-(furan-2-yl)prop-2-en-1-one)

• Product Name: (2E)-3-[5-(3,4-dichlorophenyl)furan-2-yl]-1-(furan-2-yl)prop-2-en-1-one
• CAS No: 307504-73-0
• MF: C₁₇H₁₀Cl₂O₃
• MW: 333.165503025055
• CID: 5847088
• PubChem ID: 5337205
• Update Time: 2025-06-08

(2E)-3-[5-(3,4-dichlorophenyl)furan-2-yl]-1-(furan-2-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (E)-3-(5-(3,4-dichlorophenyl)furan-2-yl)-1-(furan-2-yl)prop-2-en-1-one
• 3-[5-(3,4-Dichloro-phenyl)-furan-2-yl]-1-furan-2-yl-propenone
• 2-Propen-1-one, 3-[5-(3,4-dichlorophenyl)-2-furanyl]-1-(2-furanyl)-
• 307504-73-0
• F0344-1781
• CB00082
• SR-01000424023
• (2E)-3-[5-(3,4-dichlorophenyl)furan-2-yl]-1-(furan-2-yl)prop-2-en-1-one
• AKOS000522452
• (E)-3-[5-(3,4-dichlorophenyl)furan-2-yl]-1-(furan-2-yl)prop-2-en-1-one
• SMSF0008360
• SR-01000424023-1

• Inchi： 1S/C17H10Cl2O3/c18-13-6-3-11(10-14(13)19)16-8-5-12(22-16)4-7-15(20)17-2-1-9-21-17/h1-10H
• InChI Key： GIHHGYAQWRHXOP-UHFFFAOYSA-N
• SMILES： C(C1=CC=CO1)(=O)C=CC1=CC=C(C2=CC=C(Cl)C(Cl)=C2)O1

Computed Properties

• Exact Mass: 332.0006996g/mol
• Monoisotopic Mass: 332.0006996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 43.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on (2E)-3-[5-(3,4-dichlorophenyl)furan-2-yl]-1-(furan-2-yl)prop-2-en-1-one

Introduction to (2E)-3-[5-(3,4-dichlorophenyl)furan-2-yl]-1-(furan-2-yl)prop-2-en-1-one and Its CAS No. 307504-73-0

The compound with the CAS number 307504-73-0 is a fascinating molecule known as (2E)-3-[5-(3,4-dichlorophenyl)furan-2-yl]-1-(furan-2-yl)prop-2-en-1-one. This compound belongs to a class of heterocyclic molecules that have garnered significant attention in the field of pharmaceutical chemistry and medicinal research. The unique structural features of this molecule, including its furan-based scaffold and the presence of dichlorophenyl and furanyl groups, make it a promising candidate for further exploration in drug discovery and development.

One of the most striking aspects of this compound is its dual-furan structure, which contributes to its complex electronic properties and potential biological activities. The presence of two furan rings linked through a prop-2-enone moiety creates a system that can exhibit both electrophilic and nucleophilic characteristics, depending on the reaction conditions. This dual functionality has been exploited in various synthetic strategies, allowing for the development of novel derivatives with tailored properties.

In recent years, there has been a growing interest in exploring the pharmacological potential of furan derivatives. Furan-based compounds have shown promise in various therapeutic areas, including antiviral, anti-inflammatory, and anticancer applications. The dichlorophenyl group in this molecule further enhances its potential by introducing additional electronic and steric effects that can modulate biological activity. This combination of structural features makes it an attractive scaffold for medicinal chemists seeking to develop new drugs.

Recent studies have highlighted the importance of understanding the molecular interactions between such compounds and biological targets. Computational modeling and experimental techniques have been employed to elucidate how these molecules bind to proteins and other biomolecules. For instance, studies using molecular dynamics simulations have revealed that the prop-2-enone moiety can adopt multiple conformations, which may influence its binding affinity and specificity. These insights are crucial for designing molecules with improved pharmacokinetic properties.

The synthesis of (2E)-3-[5-(3,4-dichlorophenyl)furan-2-yl]-1-(furan-2-yl)prop-2-en-1-one presents both challenges and opportunities for synthetic chemists. The construction of the dual-furan system requires careful consideration of reaction conditions to ensure high yield and purity. Advances in catalytic methods, such as transition metal-catalyzed cross-coupling reactions, have made it possible to construct complex heterocyclic frameworks more efficiently. These methods not only improve the scalability of synthesis but also allow for the introduction of functional groups that can enhance biological activity.

One area where this compound has shown particular promise is in the development of antitumor agents. Furan derivatives have been reported to exhibit inhibitory effects on various enzymes involved in cancer cell proliferation and survival. The dichlorophenyl group is known to enhance binding interactions with biological targets, making it an effective moiety for drug design. Preclinical studies have demonstrated that derivatives of this compound can selectively inhibit key enzymes overexpressed in tumor cells while minimizing toxicity to healthy tissues.

The role of computational chemistry in understanding the behavior of such molecules cannot be overstated. Techniques like quantum mechanical calculations and machine learning models are being used to predict the properties of new compounds before they are synthesized. This approach allows researchers to prioritize promising candidates based on their predicted biological activity and pharmacokinetic profiles. For example, virtual screening methods have been employed to identify derivatives of (2E)-3-[5-(3,4-dichlorophenyl)furan-2-yl]-1-(furan-2-yl)prop-2-en-1-one that exhibit enhanced binding affinity to specific protein targets.

In conclusion, the compound with CAS number 307504-73-0, known as (2E)-3-[5-(3,4-dichlorophenyl)furan-2-yl]-1-(furan-2-yl)prop-2-en-1-one, represents a significant area of interest in pharmaceutical research. Its unique structural features and potential biological activities make it a valuable scaffold for developing new drugs. Advances in synthetic chemistry, computational modeling, and experimental techniques continue to drive progress in understanding its pharmacological properties. As research continues, it is likely that this compound will play an important role in the development of novel therapeutic agents for various diseases.